Cas no 1181359-69-2 (2-(2'-Chloro-[1,1'-biphenyl]-4-yl)-2-methylpropanoic acid)

• Product Name: 2-(2'-Chloro-[1,1'-biphenyl]-4-yl)-2-methylpropanoic acid
• CAS No: 1181359-69-2
• MF: C₁₆H₁₅ClO₂
• MW: 274.742103815079
• MDL: MFCD11895437
• CID: 2624938
• PubChem ID: 66524898
• Update Time: 2025-11-01

2-(2'-Chloro-[1,1'-biphenyl]-4-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS015969473
• A1-71307
• 1181359-69-2
• 2-(2'-Chloro-[1,1'-biphenyl]-4-yl)-2-methylpropanoic acid

• MDL： MFCD11895437
• Inchi： 1S/C16H15ClO2/c1-16(2,15(18)19)12-9-7-11(8-10-12)13-5-3-4-6-14(13)17/h3-10H,1-2H3,(H,18,19)
• InChI Key： OMAOQBGOGHLNBB-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1C=CC(=CC=1)C(C(=O)O)(C)C

Computed Properties

• Exact Mass: 274.076
• Monoisotopic Mass: 274.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 37.3A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2-(2'-Chloro-[1,1'-biphenyl]-4-yl)-2-methylpropanoic acid

Comprehensive Overview of 2-(2'-Chloro-[1,1'-biphenyl]-4-yl)-2-methylpropanoic acid (CAS No. 1181359-69-2)

2-(2'-Chloro-[1,1'-biphenyl]-4-yl)-2-methylpropanoic acid (CAS No. 1181359-69-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often referred to by its abbreviated name or CAS number, belongs to the class of biphenyl derivatives, which are widely studied for their role in drug development and material science. The presence of a chloro substituent and a methylpropanoic acid moiety enhances its reactivity and functionality, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for high-purity organic intermediates like 2-(2'-Chloro-[1,1'-biphenyl]-4-yl)-2-methylpropanoic acid has surged, driven by advancements in medicinal chemistry and biopharmaceuticals. Researchers are particularly interested in its potential as a building block for small-molecule drugs, especially those targeting inflammatory and metabolic disorders. The compound's structural versatility allows for modifications that can optimize pharmacokinetic properties, a topic frequently searched by professionals in drug discovery forums.

One of the most discussed applications of CAS No. 1181359-69-2 is its role in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs). The biphenyl core, combined with the carboxylic acid functional group, mimics the structure of several commercially available NSAIDs, sparking interest in its derivatization for improved efficacy and reduced side effects. This aligns with current trends in green chemistry, where researchers seek eco-friendly synthetic routes to such compounds.

From an analytical perspective, 2-(2'-Chloro-[1,1'-biphenyl]-4-yl)-2-methylpropanoic acid is characterized using techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound's purity and stability, critical for its use in preclinical studies. Quality control is a recurring theme in online discussions, with many users querying the best practices for handling and storing such compounds to prevent degradation.

The compound's mechanism of action in biological systems is another area of active investigation. Preliminary studies suggest that its derivatives may interact with enzymatic pathways involved in inflammation, a hypothesis supported by molecular docking simulations. This has led to its inclusion in virtual screening libraries, a hot topic in computational chemistry circles.

In the context of industrial scalability, CAS No. 1181359-69-2 presents both opportunities and challenges. While its synthesis is well-documented in academic literature, optimizing yield and cost-efficiency for large-scale production remains a focus. Forums and Q&A platforms often feature debates on catalytic methods versus traditional approaches, reflecting the industry's drive toward sustainable practices.

Environmental and regulatory considerations also play a role in the compound's profile. Unlike some halogenated compounds, 2-(2'-Chloro-[1,1'-biphenyl]-4-yl)-2-methylpropanoic acid is not classified as hazardous under major regulatory frameworks, a point clarified in safety data sheets (SDS). This distinction is frequently searched by compliance officers and laboratory managers.

Looking ahead, the compound's potential extends beyond pharmaceuticals. Its aromatic system and functional groups make it a candidate for organic electronics and advanced materials, areas gaining traction in nanotechnology research. Cross-disciplinary applications are a growing trend, as evidenced by patent filings and academic collaborations.

In summary, 2-(2'-Chloro-[1,1'-biphenyl]-4-yl)-2-methylpropanoic acid (CAS No. 1181359-69-2) exemplifies the convergence of synthetic chemistry, drug development, and material science. Its multifaceted utility ensures continued relevance in both academic and industrial settings, addressing key questions posed by researchers and manufacturers alike.